molecular formula C₂₂¹³C₅H₃₃N₉O₁₅P₂ xNH₃ B1159560 Flavine Adenine Dinucleotide-13C5 Ammonium Salt

Flavine Adenine Dinucleotide-13C5 Ammonium Salt

Cat. No. B1159560
M. Wt: 790.51
InChI Key:
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Description

Flavine Adenine Dinucleotide-13C5 Ammonium Salt, also known as Flavine Adenine Dinucleotide-13C5 Ammonium Salt, is a useful research compound. Its molecular formula is C₂₂¹³C₅H₃₃N₉O₁₅P₂ xNH₃ and its molecular weight is 790.51. The purity is usually 95%.
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properties

Product Name

Flavine Adenine Dinucleotide-13C5 Ammonium Salt

Molecular Formula

C₂₂¹³C₅H₃₃N₉O₁₅P₂ xNH₃

Molecular Weight

790.51

synonyms

Riboflavin 5’-(Trihydrogen Diphosphate) P’5’-Ester with Adenosine-13C5 Ammonium Salt;  Adenine-flavine Dinucleotide-13C5 Disodium;  Adenine-riboflavin-13C5 Dinucleotide Ammonium Salt;  Adenine-riboflavine-13C5 Dinucleotide Ammonium Salt;  FAD-13C5 Ammoni

Origin of Product

United States

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